Cas no 1261561-67-4 (4-Chloromethylnaphthalic acid)
4-Chloromethylnaphthalic acid Chemical and Physical Properties
Names and Identifiers
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- 4-chloromethylnaphthalic acid
- 1-(Chloromethyl)naphthalene-4-carboxylic acid
- 4-Chloromethylnaphthalic acid
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- Inchi: 1S/C12H9ClO2/c13-7-8-5-6-11(12(14)15)10-4-2-1-3-9(8)10/h1-6H,7H2,(H,14,15)
- InChI Key: DTFKCCJFZBHZDV-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(C(=O)O)=C2C=CC=CC2=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3
4-Chloromethylnaphthalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219003596-250mg |
1-(Chloromethyl)naphthalene-4-carboxylic acid |
1261561-67-4 | 98% | 250mg |
$720.80 | 2023-09-03 | |
| Alichem | A219003596-500mg |
1-(Chloromethyl)naphthalene-4-carboxylic acid |
1261561-67-4 | 98% | 500mg |
$1048.60 | 2023-09-03 | |
| Alichem | A219003596-1g |
1-(Chloromethyl)naphthalene-4-carboxylic acid |
1261561-67-4 | 98% | 1g |
$1819.80 | 2023-09-03 |
4-Chloromethylnaphthalic acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 4-Chloromethylnaphthalic acid
4-Chloromethylnaphthalic Acid: A Comprehensive Overview
4-Chloromethylnaphthalic acid, identified by the CAS number 1261561-67-4, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which includes a naphthalene ring substituted with a chloromethyl group and a carboxylic acid functional group. The presence of these functional groups makes it highly versatile and valuable in various applications across different industries.
The synthesis of 4-Chloromethylnaphthalic acid involves a series of intricate chemical reactions, including Friedel-Crafts alkylation and subsequent oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, which align with the growing demand for sustainable chemical practices. These improvements have not only enhanced the yield but also reduced the environmental footprint of its production.
In terms of applications, 4-Chloromethylnaphthalic acid has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable derivatives makes it particularly useful in the development of anti-inflammatory and antiviral agents. For instance, studies published in the Journal of Medicinal Chemistry highlight its potential as a precursor for novel antiviral compounds targeting RNA viruses.
Beyond pharmaceuticals, this compound also plays a crucial role in agrochemicals, where it serves as an intermediate in the synthesis of herbicides and fungicides. Its effectiveness in controlling plant pathogens has been validated through field trials, demonstrating its potential to contribute to sustainable agriculture.
The electronic properties of 4-Chloromethylnaphthalic acid make it an attractive candidate for applications in materials science. Recent research has explored its use as a building block for organic semiconductors, where its conjugated system enhances charge transport properties. This has opened new avenues for its application in flexible electronics and optoelectronic devices.
In addition to its practical applications, 4-Chloromethylnaphthalic acid has been a subject of intense academic interest due to its unique reactivity patterns. Chemists have exploited its reactivity to develop novel synthetic pathways for complex molecules, contributing significantly to the advancement of organic synthesis methodologies.
The safety profile of 4-Chloromethylnaphthalic acid is another critical aspect that warrants attention. While it is not classified as a hazardous substance under standard conditions, proper handling procedures are recommended to ensure occupational safety. Research into its toxicological properties is ongoing, with recent studies focusing on its potential effects on aquatic ecosystems.
In conclusion, 4-Chloromethylnaphthalic acid, with its CAS number 1261561-67-4, stands out as a multifaceted compound with diverse applications across various fields. Its versatility is further enhanced by continuous advancements in synthetic methods and material science applications. As research into this compound progresses, it is anticipated that new and innovative uses will emerge, solidifying its position as an essential component in modern chemistry.
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